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Compound of Interest

2-Amino-4-hydroxy-6-
Compound Name:

fluoropyrimidine
CAS No.: 2253-05-6

Cat. No.: B11708874

Get Quote

Part 1: Executive Operational Directive

Immediate Classification:Halogenated Organic Waste (Solid/Liquid) Critical Restriction: Do
NOT dispose of this compound in standard organic waste streams or municipal trash. The
presence of the Carbon-Fluorine (C-F) bond requires high-temperature incineration (>1,100°C)
with specific flue gas scrubbing to neutralize Hydrogen Fluoride (HF) byproducts.

Operational Summary:
e Segregate from non-halogenated solvents immediately at the bench.
e Label clearly as "Fluorinated Organic Waste."

* Neutralize any associated aqueous mother liquors to pH 7-9 before disposal to prevent acid-
catalyzed hydrolysis and HF evolution.
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Part 2: Chemical Profile & Hazard Identification[1][2]
[3][4]

Before handling waste, verify the chemical identity to ensure protocol alignment.

Parameter Data

) 2-Amino-6-fluoro-4-hydroxypyrimidine (also 6-
Chemical Name . i
Fluoroisocytosine)

CAS Number 1631-76-1

Molecular Formula C4H4FNsO

Molecular Weight 129.09 g/mol

Physical State White to off-white crystalline powder

Solubilit Low in water; soluble in DMSO, dilute
olubili
y acids/bases

Irritant (Skin/Eye/Respiratory); Potential
Key Hazard
Mutagen (Base Analog)

Hazard Matrix (GHS Classification)

o H315: Causes skin irritation.[1][2][3][4]
o H319: Causes serious eye irritation.[1][2][4][5]
o H335: May cause respiratory irritation.[3]

e Precaution: Treat as a suspected mutagen due to its structural similarity to nucleoside
analogs (e.g., Fluorouracil precursors).

Part 3: Step-by-Step Disposal Protocols
A. Solid Waste Disposal (Pure Compound &
Contaminated Solids)
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The Logic: Solid fluorinated heterocycles are stable. The primary risk during disposal is dust
generation (inhalation) and incomplete combustion (formation of toxic byproducts).

¢ Containment:

o Place the substance in a wide-mouth high-density polyethylene (HDPE) jar. Glass is
acceptable but HDPE is preferred to minimize breakage risks during transport.

o Double-bag any contaminated gloves, weighing boats, or paper towels in a clear 4-mil
polyethylene bag.

e Labeling:
o Affix a hazardous waste label.

o Mandatory Notation: Write "CONTAINS ORGANIC FLUORINE" prominently. This signals
the waste management facility to route the bin to a rotary kiln incinerator rather than a
standard liquid injection kiln.

e Aggregation:

o Place the sealed container into the laboratory's Solid Halogenated Waste drum.

B. Liquid Waste (Mother Liquors & Reaction Mixtures)

The Logic: The C-F bond is the strongest single bond in organic chemistry. Standard solvent
incineration (often ~850°C) may fail to break this bond completely, leading to the release of
fluorinated byproducts or HF gas which corrodes standard incinerator stacks.

Protocol:
e Segregation:

o Do not mix with non-halogenated solvents (e.g., Acetone, Methanol, Hexane) unless
necessary for the reaction. Mixing increases the volume of "Halogenated Waste," which is
significantly more expensive to destroy.

e pH Validation (Self-Validating Step):

© 2026 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11708874?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Why: In acidic aqueous conditions, fluorinated pyrimidines can slowly hydrolyze.

o Action: Check the pH of the waste solution. If pH < 5, adjust to pH 7-9 using Sodium
Hydroxide (NaOH) or Sodium Bicarbonate (NaHCO3). This stabilizes the matrix and
protects waste drums from corrosion.

o Container Selection:

o Use HDPE carboys (Code: UN 3H1). Avoid metal drums if the waste stream contains
water, as fluoride ions (if any free F- is present) can accelerate pitting corrosion in steel.

C. Spill Cleanup (Immediate Action)

 |solate: Evacuate the immediate area of non-essential personnel.

PPE: Wear nitrile gloves (double gloved), safety goggles, and a N95 (or P100) dust mask.

Wet Method:

o Do NOT dry sweep. This generates dust.

o Cover the spill with wet paper towels or an inert absorbent (Vermiculite) dampened with
water.

Collection: Scoop the wet slurry into the Solid Halogenated Waste container.

Decontamination: Wipe the surface with a dilute alkaline detergent (pH ~9) to neutralize any
residues.

Part 4: The "Self-Validating" Safety Workflow

To ensure compliance and safety, follow this decision logic. If you cannot answer "Yes" to the
validation checkpoints, STOP and re-evaluate.
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Waste Generation:
2-Amino-4-hydroxy-6-fluoropyrimidine
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Figure 1: Decision matrix for the segregation and packaging of fluorinated pyrimidine waste.
Note the critical pH validation step for liquid waste.

Part 5: Regulatory & Logistics Data
RCRA Classification (USA)

While 2-Amino-4-hydroxy-6-fluoropyrimidine is not specifically "P-listed" or "U-listed" by
name, it falls under the "Characteristic" hazardous waste rules if mixed with solvents, or the
general "Halogenated Organic" guidelines.

o Waste Code: Generally DOO1 (Ignitable, if in solvent) or FO02/FO03 (Spent Halogenated
Solvents).

o DOT Shipping Name:Waste Toxic solids, organic, n.o.s. (2-Amino-6-fluoro-4-
hydroxypyrimidine).

o UN Number: UN 2811 (if classified as toxic solid) or UN 3077 (Environmentally Hazardous).
Consult SDS Section 14 for specific transport concentration limits [1].

Incineration Requirements

Standard disposal facilities must be notified of the Fluorine Content.
e Mechanism: High-temperature oxidation breaks the C-F bond.
e Reaction:

e Scrubbing: The facility must use alkaline scrubbers (CaCOs or NaOH) to capture the HF gas,
preventing release into the atmosphere [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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